N-(cyclopropylmethyl)-6-((tetrahydrofuran-2-yl)methoxy)nicotinamide
Description
“N-(cyclopropylmethyl)-6-((tetrahydrofuran-2-yl)methoxy)nicotinamide” is a complex organic compound. It contains a nicotinamide group, which is a component of Vitamin B3 and is involved in many biological processes . The compound also includes a tetrahydrofuran group, which is a common motif in many natural products and pharmaceuticals .
Chemical Reactions Analysis
The chemical reactivity of this compound would depend on the functional groups present. For example, the amide group in nicotinamide is typically quite stable, but can be involved in certain types of reactions . The tetrahydrofuran group could potentially undergo reactions at the oxygen or the carbon atoms .Scientific Research Applications
Herbicidal Activity
Research has highlighted the herbicidal potential of nicotinamide derivatives. A study conducted by Yu et al. (2021) synthesized a series of N-(arylmethoxy)-2-chloronicotinamides and discovered that some exhibited excellent herbicidal activity against various weeds, indicating potential applications in agriculture (Yu et al., 2021).
Cancer Research
Nicotinamide derivatives have been studied for their potential antineoplastic activities. Ross (1967) reported moderate activity of various 6-substituted nicotinamides against certain cancers, suggesting a potential application in cancer treatment or research (Ross, 1967).
Metabolic Disease Treatment
A study by Kannt et al. (2018) identified a small molecule inhibitor of Nicotinamide N-methyltransferase (NNMT) that showed promise in treating metabolic disorders. This suggests potential therapeutic applications of nicotinamide derivatives in conditions like obesity and type-2 diabetes (Kannt et al., 2018).
Role in Epigenetic Remodeling in Cancer
Research by Ulanovskaya et al. (2013) showed that NNMT overexpression in cancers leads to altered epigenetic states and tumor growth. This finding suggests a link between nicotinamide derivatives and cancer biology, potentially providing new targets for cancer therapy (Ulanovskaya et al., 2013).
Substrate Recognition in NNMT
Peng et al. (2011) explored the structural basis of substrate recognition in human NNMT. Understanding how nicotinamide derivatives interact with NNMT can inform the development of novel therapeutic agents targeting metabolic pathways and diseases (Peng et al., 2011).
properties
IUPAC Name |
N-(cyclopropylmethyl)-6-(oxolan-2-ylmethoxy)pyridine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O3/c18-15(17-8-11-3-4-11)12-5-6-14(16-9-12)20-10-13-2-1-7-19-13/h5-6,9,11,13H,1-4,7-8,10H2,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WYAVAXDMADHROO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)COC2=NC=C(C=C2)C(=O)NCC3CC3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(cyclopropylmethyl)-6-((tetrahydrofuran-2-yl)methoxy)nicotinamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[1-(4-propan-2-ylphenyl)ethyl]-1-prop-2-ynylpiperidine-4-carboxamide](/img/structure/B2764075.png)
![1-(4-Fluorophenyl)-2-((6-nitrobenzo[d]thiazol-2-yl)thio)ethanone](/img/structure/B2764081.png)
![Ethyl 5-(1,3-benzodioxol-5-ylmethyl)-4-methyl-2-[(3,4,5-trimethoxybenzoyl)amino]thiophene-3-carboxylate](/img/structure/B2764082.png)
![2-(1,3-dimethyl-1H-pyrazole-5-carboxamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride](/img/structure/B2764085.png)
![1-({[tert-Butyl(dimethyl)silyl]oxy}methyl)cyclopropanecarbaldehyde](/img/structure/B2764094.png)
![2-[(6-ethyl-4-oxo-1,4-dihydropyrimidin-2-yl)sulfanyl]-N-(2-phenylethyl)acetamide](/img/structure/B2764095.png)
![N-(3-(benzo[d]oxazol-2-yl)phenyl)-2-(3,5-dimethoxyphenyl)-2-oxoethanethioamide](/img/structure/B2764096.png)
